Cas no 1095077-76-1 (2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid)
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid
- 2-((4-(benzo[d]thiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl)methoxy)acetic acid
- Acetic acid, 2-[[4-(2-benzothiazolyl)-5-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-3-yl]methoxy]-
- 1095077-76-1
- F3228-0048
- VU0606006-1
- AKOS002236430
-
- Inchi: 1S/C22H21N3O5S/c1-2-5-12-8-13(17(27)9-16(12)26)21-20(15(24-25-21)10-30-11-19(28)29)22-23-14-6-3-4-7-18(14)31-22/h3-4,6-9,26-27H,2,5,10-11H2,1H3,(H,24,25)(H,28,29)
- InChI Key: BTBWAHXPQOTMER-UHFFFAOYSA-N
- SMILES: C(O)(=O)COCC1C(C2=NC3=CC=CC=C3S2)=C(C2=CC(CCC)=C(O)C=C2O)NN=1
Computed Properties
- Exact Mass: 439.12019195g/mol
- Monoisotopic Mass: 439.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Density: 1.441±0.06 g/cm3(Predicted)
- Boiling Point: 776.7±70.0 °C(Predicted)
- pka: 3.19±0.10(Predicted)
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3228-0048-2μmol |
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid |
1095077-76-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3228-0048-5μmol |
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid |
1095077-76-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3228-0048-1mg |
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid |
1095077-76-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3228-0048-2mg |
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid |
1095077-76-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3228-0048-3mg |
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid |
1095077-76-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3228-0048-4mg |
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid |
1095077-76-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3228-0048-5mg |
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid |
1095077-76-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 |
2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid
Professional Introduction to Compound with CAS No. 1095077-76-1 and Product Name: 2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid
Compound with the CAS number 1095077-76-1 and the product name 2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including a benzothiazole moiety, a pyrazole ring, and hydroxyl substituents, which contribute to its diverse chemical reactivity and biological activity.
The benzothiazole moiety is a well-known pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In particular, the presence of the 1,3-benzothiazol-2-yl group in this compound suggests potential interactions with biological targets such as enzymes and receptors involved in various disease pathways. The pyrazole ring further enhances the compound's structural complexity and may contribute to its binding affinity by forming hydrogen bonds or other non-covalent interactions with biological targets.
One of the most striking features of this compound is the presence of hydroxyl groups at the 2,4-dihydroxy-5-propylphenyl position. These hydroxyl groups not only increase the compound's solubility but also provide multiple sites for interaction with biological molecules. The propyl substituent at the 5-position adds another layer of structural diversity, potentially influencing the compound's pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).
Recent research in medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The structure of 2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid aligns well with this trend. Studies have shown that compounds containing both benzothiazole and pyrazole moieties can exhibit synergistic effects when used in combination therapy. For instance, such compounds may inhibit multiple enzymes involved in inflammation or cancer progression, leading to enhanced therapeutic outcomes.
The methoxy group at the terminal position of the molecule is another critical feature that influences its biological activity. Methoxy groups are commonly found in bioactive molecules and can serve as anchors for protein binding or participate in metabolic transformations. In this compound, the methoxy group is part of an acetic acid moiety, which suggests potential roles in modulating enzyme activity or serving as a prodrug that undergoes metabolic conversion to a more active form.
Current research efforts are focused on developing novel derivatives of this compound to optimize its pharmacological properties. By modifying specific functional groups or introducing new substituents, chemists aim to enhance its potency, selectivity, and bioavailability. Computational modeling and high-throughput screening techniques are being employed to identify promising analogs that can be further developed into lead compounds for drug discovery.
The hydroxyl groups at the 2,4-dihydroxy-5-propylphenyl position are particularly interesting from a chemical biology perspective. These groups can engage in hydrogen bonding with polar residues in proteins or nucleic acids, thereby influencing binding affinity and specificity. Additionally, they may participate in redox reactions or act as ligands for metal ions, which are often involved in enzymatic catalysis or signal transduction pathways.
Another area of interest is the potential application of this compound in treating neurological disorders. The benzothiazole and pyrazole moieties have been associated with neuroprotective effects in several preclinical studies. For example, derivatives of these scaffolds have shown promise in models of Alzheimer's disease and Parkinson's disease by inhibiting amyloid-beta aggregation or modulating neurotransmitter systems. The unique combination of functional groups in 2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid may make it a valuable candidate for further investigation in this field.
In conclusion,2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid (CAS No. 1095077-76-1) represents a promising lead compound with significant therapeutic potential. Its complex molecular structure and diverse functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. Continued research into this compound and its derivatives will likely yield valuable insights into its mechanism of action and potential applications in medicine.
1095077-76-1 (2-{[4-(1,3-benzothiazol-2-yl)-3-(2,4-dihydroxy-5-propylphenyl)-1H-pyrazol-5-yl]methoxy}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)